![molecular formula C16H13N7O2 B11038520 2-methyl-N-(2-methyl-6-oxopyrido[4,3-e][1,2,4]triazolo[5,1-c][1,2,4]triazin-7(6H)-yl)benzamide](/img/structure/B11038520.png)
2-methyl-N-(2-methyl-6-oxopyrido[4,3-e][1,2,4]triazolo[5,1-c][1,2,4]triazin-7(6H)-yl)benzamide
Overview
Description
The compound you’ve mentioned is a fascinating member of the [1,2,4]triazolo[4,3-b][1,2,4,5]tetrazine family.
Preparation Methods
Industrial Production Methods:: As of now, there are no established industrial-scale production methods for this compound. Research efforts are ongoing to optimize its synthesis for practical applications.
Chemical Reactions Analysis
Reactivity:: The compound likely undergoes various chemical reactions, including oxidation, reduction, and substitution. without specific experimental data, we can only speculate on the exact reactions.
Common Reagents and Conditions:: Common reagents used in the synthesis of related compounds include nitrogen-rich precursors, azides, and diazonium salts. Reaction conditions typically involve elevated temperatures and sometimes high pressures.
Major Products:: The major products formed during these reactions would depend on the specific reaction pathway and substituents. Further experimental studies are needed to elucidate these details.
Scientific Research Applications
Chemistry:: Researchers are exploring the compound’s potential as an energetic material, which could find applications in propellants, pyrotechnics, and other high-energy systems.
Biology and Medicine:: While not extensively studied, compounds with similar structures have shown promise in medicinal chemistry. Their potential as antimicrobial agents, enzyme inhibitors, or even anticancer drugs warrants further investigation.
Industry:: Given its energetic properties, this compound might find applications in specialized industrial processes, such as detonators or gas generators.
Mechanism of Action
The exact mechanism by which this compound exerts its effects remains speculative. It likely interacts with specific molecular targets or pathways, but detailed studies are lacking.
Comparison with Similar Compounds
Uniqueness:: The unique fused ring system in this compound sets it apart from other energetic materials. Its combination of insensitivity and calculated detonation performance makes it an intriguing candidate.
Similar Compounds::- [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 5-methyl- : A related compound with potential biological applications.
- [1,2,4]triazolo[4,3-a]pyrazine derivatives : These compounds exhibit interesting properties against cancer cell lines and c-Met kinase.
Properties
Molecular Formula |
C16H13N7O2 |
|---|---|
Molecular Weight |
335.32 g/mol |
IUPAC Name |
2-methyl-N-(4-methyl-10-oxo-2,3,5,7,8,11-hexazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-11-yl)benzamide |
InChI |
InChI=1S/C16H13N7O2/c1-9-5-3-4-6-11(9)14(24)21-22-8-7-12-13(15(22)25)18-19-16-17-10(2)20-23(12)16/h3-8H,1-2H3,(H,21,24) |
InChI Key |
YRDKQVJFVBQTST-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NN2C=CC3=C(C2=O)N=NC4=NC(=NN34)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzyl 2-({2-[(4-methoxyphenyl)amino]-2-oxo-1-phenylethyl}carbamoyl)pyrrolidine-1-carboxylate](/img/structure/B11038441.png)
![N-(furan-2-ylmethyl)-N~2~-[(4-methylcyclohexyl)carbonyl]isoleucinamide](/img/structure/B11038459.png)
![7-(1-Naphthyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid](/img/structure/B11038468.png)
![2-amino-4-(3,4-dimethoxyphenyl)-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]quinoline-3-carbonitrile](/img/structure/B11038473.png)
![N-{3-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-3-oxopropyl}-3,4,5-trimethoxybenzamide](/img/structure/B11038486.png)
![4-[(3,4-dimethoxyphenyl)carbonyl]-3-hydroxy-5-(7-methoxy-1,3-benzodioxol-5-yl)-1-[2-(pyrrolidin-1-yl)ethyl]-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B11038490.png)
![2-Chloro-N-({1-[(3-fluorophenyl)methyl]piperidin-4-YL}methyl)acetamide](/img/structure/B11038494.png)
![7-(4-fluorophenyl)-5-methyl-N-(2-methylphenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B11038514.png)
![[2-(4-bromophenyl)-8-methoxy-4,4-dimethyl-1-thioxo-1,4-dihydro[1,2]thiazolo[5,4-c]quinolin-5(2H)-yl](4-methylphenyl)methanone](/img/structure/B11038518.png)
![methyl 7-{2-[(3-chloro-4-fluorophenyl)amino]-2-oxoethyl}-1,6-dioxo-1,3,4,6,7,8-hexahydro-2H-pyrido[1,2-a]pyrazine-9-carboxylate](/img/structure/B11038527.png)
![4-(3,4-dimethoxyphenyl)-2-methyl-N-(4-methylphenyl)-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide](/img/structure/B11038528.png)
![Ethyl 5-{3-[(3,4-dichlorobenzyl)amino]-1-(4-methoxyphenyl)-3-oxopropyl}-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate](/img/structure/B11038531.png)
